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Compound of Interest

Compound Name: (-)-trans-Pinocarveol

CAS No.: 547-61-5

Cat. No.: B1226544

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Chiral Building
Blocks from Nature's Pool
In the intricate landscape of pharmaceutical synthesis, the precise control of stereochemistry is

not merely a benchmark of elegance but a fundamental prerequisite for therapeutic efficacy

and safety. Chiral molecules, existing as non-superimposable mirror images (enantiomers),

often exhibit profoundly different pharmacological activities. The use of enantiomerically pure

starting materials, sourced from the "chiral pool," provides a robust and efficient strategy to

introduce specific stereocenters into a target molecule. (-)-trans-Pinocarveol, a bicyclic

monoterpenoid alcohol, is an exemplary chiral building block derived from the abundant natural

terpene, (-)-β-pinene. Its rigid bicyclic framework and strategically positioned functional groups

—a secondary alcohol and an exocyclic double bond—offer a versatile platform for

stereoselective transformations, making it a valuable synthon in the synthesis of complex

pharmaceutical intermediates.
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This application note explores the utility of (-)-trans-pinocarveol in stereoselective synthesis,

providing a detailed protocol for its conversion to the key intermediate, (-)-pinocarvone, and

discussing its potential application in the synthesis of complex pharmaceutical agents where

precise stereochemical control is paramount.

Core Concept: Stereochemical Information Transfer
The inherent chirality of (-)-trans-pinocarveol serves as a foundational stereochemical

element. The objective in its application is to transfer this chirality efficiently to a new, more

complex molecule. This is typically achieved by leveraging the steric hindrance of the bicyclic

system to direct incoming reagents to a specific face of the molecule, thereby controlling the

formation of new stereocenters.

Application Example: Synthesis of (-)-Pinocarvone,
a Versatile Chiral Intermediate
One of the most direct applications of (-)-trans-pinocarveol is its oxidation to (-)-pinocarvone.

Pinocarvone, a chiral α,β-unsaturated ketone, is a valuable intermediate for a variety of

synthetic transformations, including Michael additions, conjugate additions, and Diels-Alder

reactions, all of which can proceed with high diastereoselectivity due to the influence of the

existing stereocenters.

Workflow for the Synthesis of (-)-Pinocarvone from (-)-β-
Pinene
The following workflow illustrates the two-step synthesis of (-)-pinocarvone, commencing from

the readily available starting material, (-)-β-pinene.[1]
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Step 1: Allylic Oxidation

Step 2: Oxidation

(-)-β-Pinene

t-BuOOH, SeO2 (cat.)

(-)-trans-Pinocarveol

MnO2, CH2Cl2

(-)-Pinocarvone

Synthesis of (-)-Pinocarvone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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